Cas no 90101-87-4 (O-Desethylpiperidine Flavoxate Methyl Ester)

• Product Name: O-Desethylpiperidine Flavoxate Methyl Ester
• CAS No: 90101-87-4
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 794263
• PubChem ID: 7582698
• Update Time: 2025-07-14

O-Desethylpiperidine Flavoxate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, methylester
• O-Desethylpiperidine Flavoxate Methyl Ester
• Methyl 3-methylflavone-8-carboxylate
• 3-Methylflavone-8-carboxylic acid methyl ester
• Methyl 3-methyl-4-oxo-2-phenyl-4H-benzopyrane-8-carboxylate
• 90101-87-4
• Z16190836
• U4BD438QB2
• Flavoxate Related Compound B (20 mg) (3-Methylflavone-8-carboxylic acid methyl ester)
• methyl 3-methyl-4-oxo-2-phenylchromene-8-carboxylate
• UNII-U4BD438QB2
• OSHFQLSUZICPRA-UHFFFAOYSA-N
• 4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, methyl ester
• 4h-1-benzopyran-8-carboxylic acid,3-methyl-4-oxo-2-phenyl-,methyl ester
• AKOS033471697
• SCHEMBL10710173
• methyl 3-methyl-4-oxo-2-phenyl-4H-chromene-8-carboxylate
• AA-504/08377034
• Methyl 3-Methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-carboxylate; 3-Methyl-flavone-8-carboxylic Acid Methyl Ester
• Methyl 3-Methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-carboxylate

• Inchi： 1S/C18H14O4/c1-11-15(19)13-9-6-10-14(18(20)21-2)17(13)22-16(11)12-7-4-3-5-8-12/h3-10H,1-2H3
• InChI Key： OSHFQLSUZICPRA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=C(C(=O)OC)C1=2)=O

Computed Properties

• Exact Mass: 294.08900
• Monoisotopic Mass: 294.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 56.51000
• LogP: 3.55500

O-Desethylpiperidine Flavoxate Methyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on O-Desethylpiperidine Flavoxate Methyl Ester

Professional Introduction to O-Desethylpiperidine Flavoxate Methyl Ester (CAS No. 90101-87-4)

O-Desethylpiperidine Flavoxate Methyl Ester, a compound with the chemical identifier CAS No. 90101-87-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound has garnered considerable attention due to its unique structural properties and its potential applications in therapeutic interventions. The molecular structure of O-Desethylpiperidine Flavoxate Methyl Ester incorporates a piperidine ring, which is a common motif in many bioactive molecules, and is further modified with a flavoxate methyl ester moiety, enhancing its pharmacological profile.

The piperidine ring is known for its versatility in drug design, contributing to the compound's solubility and bioavailability while also influencing its interactions with biological targets. In contrast, the flavoxate moiety is derived from flavoxate, a compound that has been studied for its potential anti-inflammatory and antioxidant properties. The incorporation of the methyl ester group in O-Desethylpiperidine Flavoxate Methyl Ester suggests that it may exhibit enhanced metabolic stability, which is a critical factor in the development of effective pharmaceuticals.

Recent research has highlighted the importance of derivatives like O-Desethylpiperidine Flavoxate Methyl Ester in the development of novel therapeutic agents. Studies have shown that modifications to the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, making them more effective in treating various diseases. The flavoxate methyl ester group, in particular, has been found to enhance binding affinity to certain biological targets, which could lead to more potent and selective drug candidates.

In the context of contemporary pharmaceutical research, O-Desethylpiperidine Flavoxate Methyl Ester has been investigated for its potential role in addressing neurological disorders. The combination of the piperidine and flavoxate moieties may contribute to its ability to modulate neurotransmitter systems, making it a promising candidate for conditions such as depression, anxiety, and cognitive impairment. Preclinical studies have demonstrated that this compound can interact with specific receptors and enzymes involved in neural signaling pathways, potentially leading to new treatment strategies.

The synthesis of O-Desethylpiperidine Flavoxate Methyl Ester involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of the piperidine ring followed by the introduction of the flavoxate methyl ester group. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to ensure high yield and purity. These synthetic strategies are crucial for producing compounds that meet the stringent requirements of pharmaceutical development.

One of the key advantages of O-Desethylpiperidine Flavoxate Methyl Ester is its potential for further derivatization. By modifying different parts of its molecular structure, researchers can explore a wide range of pharmacological profiles without altering the core scaffold. This flexibility makes it an attractive scaffold for drug discovery programs aimed at identifying new therapeutic agents with improved efficacy and reduced side effects.

The pharmacological profile of O-Desethylpiperidine Flavoxate Methyl Ester is further enhanced by its favorable pharmacokinetic properties. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be developed into a viable oral medication. Additionally, its ability to cross the blood-brain barrier may make it particularly useful for treating central nervous system disorders.

In conclusion, O-Desethylpiperidine Flavoxate Methyl Ester (CAS No. 90101-87-4) represents a significant advancement in pharmaceutical chemistry with promising applications in therapeutic interventions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like O-Desethylpiperidine Flavoxate Methyl Ester will play an increasingly important role in addressing complex diseases and improving patient outcomes.